Neoseptin-3

• CAS No.: 1622863-21-1
• Product Name: Neoseptin-3
• Molecular Formula: C29H34N2O4
• Molecular Weight: 474.601
• IUPAC Name: (alphaS)-alpha-[[4-Amino-3-[2-(4-hydroxyphenyl)ethyl]benzoyl]amino]-benzenebutanoic acid tert-butyl ester
• Standard InChI: InChI=1S/C29H34N2O4/c1-29(2,3)35-28(34)26(18-12-20-7-5-4-6-8-20)31-27(33)23-14-17-25(30)22(19-23)13-9-21-10-15-24(32)16-11-21/h4-8,10-11,14-17,19,26,32H,9,12-13,18,30H2,1-3H3,(H,31,33)/t26-/m0/s1
• Standard InChIKey: OACODUCFPHHCIH-SANMLTNESA-N
• SMILES: O=C(OC(C)(C)C)[C@@H](NC(C1=CC=C(N)C(CCC2=CC=C(O)C=C2)=C1)=O)CCC3=CC=CC=C3
• Appearance: Solid powder
• Description: Neoseptin-3 is a novel specific agonist of the mouse TLR4 (mTLR4)/myeloid differentiation factor 2 (MD-2) complex.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Neoseptin-3
• Reference: 1: Wang Y, Su L, Morin MD, Jones BT, Whitby LR, Surakattula MM, Huang H, Shi H, Choi JH, Wang KW, Moresco EM, Berger M, Zhan X, Zhang H, Boger DL, Beutler B. TLR4/MD-2 activation by a synthetic agonist with no similarity to LPS. Proc Natl Acad Sci U S A. 2016 Feb 16;113(7):E884-93. doi: 10.1073/pnas.1525639113. Epub 2016 Feb 1. Erratum in: Proc Natl Acad Sci U S A. 2016 Apr 5;113(14 ):E2096. PubMed PMID: 26831104; PubMed Central PMCID: PMC4763747.
• Last Modified: Aug 20 2021